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Compound of Interest

Compound Name: Celosin I

Cat. No.: B10857519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of Celosin I. The following procedural guidance is designed to ensure a safe

laboratory environment and proper management of the substance from acquisition to disposal.

Summary of Chemical and Safety Data
While Celosin I is classified as a non-hazardous substance by suppliers, it is imperative to

handle it with care, as with all laboratory chemicals.[1] As a fine powder, minimizing dust

generation is a primary safety consideration to avoid inhalation and potential irritation.[2]
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Property Information Source

Chemical Name Celosin I [1]

CAS Number 1807732-38-2 [1]

Molecular Formula C53H82O24 [1]

Molecular Weight 1103.20 g/mol [1]

Physical State Powder [3]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Storage (Powder) -20°C for 3 years [3]

Storage (in Solvent) -80°C for 1 year [3]

Operational Plan: Handling Celosin I
1. Pre-Handling Procedures:

Risk Assessment: Before beginning any work, conduct a risk assessment for the specific

procedures involving Celosin I.

PPE Inspection: Ensure all Personal Protective Equipment (PPE) is in good condition and

readily available.

Work Area Preparation: Designate a specific area for handling Celosin I. A chemical fume

hood or a powder handling enclosure is recommended to minimize inhalation of the powder.

[2] The work surface should be clean and free of clutter.

Spill Kit: Have a spill kit readily accessible. For a non-hazardous powder, this should include

a scoop, dustpan, sealable plastic bags, and appropriate cleaning materials.

2. Step-by-Step Handling Protocol:

Don PPE: Put on the required PPE as detailed in the table below.
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Transfer to Hood: Conduct all weighing and handling of Celosin I powder inside a certified

chemical fume hood or a powder handling enclosure to control dust.[2]

Weighing: Use a tared weigh boat or paper. Handle the container of Celosin I carefully to

avoid generating dust.

Dissolving: If preparing a solution, add the solvent to the powder slowly to avoid splashing.

Cap and vortex or sonicate as needed to fully dissolve.

Cleaning: After handling, decontaminate the work surface with an appropriate solvent (e.g.,

70% ethanol) and wipe clean.

Doff PPE: Remove PPE in the correct order to avoid contamination: gloves, lab coat, then

eye protection.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Personal Protective Equipment (PPE)
Even for non-hazardous substances, a minimum level of PPE is required to ensure personal

safety in a laboratory setting.

PPE Category Specification Rationale

Hand Protection Nitrile gloves
Protects against incidental skin

contact.

Eye Protection
Safety glasses with side

shields or safety goggles

Protects eyes from airborne

powder particles.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required if

handled in a fume hood. If a

hood is not available, a dust

mask (e.g., N95) is

recommended.

Prevents inhalation of fine

powder.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10857519?utm_src=pdf-body
https://aircleansystems.com/application-notes/powder-handling
https://www.benchchem.com/product/b10857519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

1. Unused Celosin I:

As a non-hazardous solid chemical, small quantities of Celosin I can typically be disposed of

in the regular laboratory trash, provided it is not mixed with any hazardous materials.[1][4][5]

It is recommended to place the powder in a sealed container (e.g., the original vial or a

sealed bag) before placing it in the trash to prevent dust from becoming airborne.

2. Contaminated PPE and Materials:

Gloves, weigh boats, and wipes: These items, if not grossly contaminated with a hazardous

substance, can be disposed of in the regular laboratory trash.

Empty Containers: The original container of Celosin I, once empty, should have its label

defaced and can be disposed of in the regular trash or recycled according to institutional

guidelines.[4]

Important Note: Always consult and follow your institution's specific waste disposal guidelines,

as they may have procedures that supersede this general advice.[1][6][7]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling Celosin I in a

laboratory setting.
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Caption: Workflow for the safe handling of Celosin I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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